Cas no 1821666-85-6 (1-Phenyl-1H-imidazol-4-amine hydrochloride)

• Product Name: 1-Phenyl-1H-imidazol-4-amine hydrochloride
• CAS No: 1821666-85-6
• MF: C₉H₁₀ClN₃
• MW: 195.648800373077
• MDL: MFCD20921642
• CID: 4787626
• Update Time: 2026-02-27

1-Phenyl-1H-imidazol-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-phenyl-1H-imidazol-4-amine hydrochloride
• 4-AMINO-1-PHENYL-1H-IMIDAZOLE HCL
• TQR1076
• 1-Phenyl-1h-imidazol-4-amine, HCl
• AB0073270
• 4-Amino-1-phenyl-1H-imidazole hydrochloride
• 1-Phenyl-1H-imidazol-4-amine hydrochloride

• MDL： MFCD20921642
• Inchi： 1S/C9H9N3.ClH/c10-9-6-12(7-11-9)8-4-2-1-3-5-8;/h1-7H,10H2;1H
• InChI Key： XQFMDJOUWMSRGI-UHFFFAOYSA-N
• SMILES： Cl.N1(C=NC(=C1)N)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 143
• Topological Polar Surface Area: 43.8

Experimental Properties

• Color/Form: White to Yellow Solid

1-Phenyl-1H-imidazol-4-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-Phenyl-1H-imidazol-4-amine hydrochloride

1-Phenyl-1H-imidazol-4-amine Hydrochloride (CAS No. 1821666-85-6): A Comprehensive Overview

1-Phenyl-1H-imidazol-4-amine hydrochloride (CAS No. 1821666-85-6) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as phenylimidazole amine hydrochloride, is a derivative of imidazole, a five-membered heterocyclic aromatic ring with two nitrogen atoms. The presence of the phenyl group and the amine functionality imparts unique chemical and biological properties to this molecule, making it a valuable candidate for various applications.

The chemical structure of 1-Phenyl-1H-imidazol-4-amine hydrochloride consists of an imidazole ring with a phenyl substituent at the 1-position and an amine group at the 4-position, which is protonated to form the hydrochloride salt. This structure provides a platform for exploring its potential as a ligand in receptor binding studies and as a building block in the synthesis of more complex molecules.

In recent years, significant research has been devoted to understanding the biological activities of 1-Phenyl-1H-imidazol-4-amine hydrochloride. Studies have shown that this compound exhibits potent activity against various biological targets, including enzymes, receptors, and ion channels. For instance, it has been reported to act as an antagonist of the serotonin 5-HT_2C receptor, which is implicated in several neurological disorders such as depression and anxiety. This property makes it a promising lead compound for the development of novel therapeutic agents.

Furthermore, 1-Phenyl-1H-imidazol-4-amine hydrochloride has been investigated for its potential anti-inflammatory effects. In vitro studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in immune cells. These findings suggest that this compound could be useful in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 1-Phenyl-1H-imidazol-4-amine hydrochloride have also been studied to evaluate its suitability as a drug candidate. Research has shown that it exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. These characteristics are crucial for ensuring that the compound can effectively reach its target sites in the body and exert its therapeutic effects.

In addition to its biological activities, 1-Phenyl-1H-imidazol-4-amine hydrochloride has been explored for its potential use in chemical synthesis. Its reactive functional groups make it an attractive starting material for the synthesis of more complex molecules with diverse biological activities. For example, it can be used as a building block in the synthesis of imidazole-based antifungal agents and antiviral compounds.

The safety profile of 1-Phenyl-1H-imidazol-4-amine hydrochloride is another important aspect that has been extensively studied. Toxicological evaluations have shown that it is generally well-tolerated at therapeutic doses, with minimal side effects observed in preclinical studies. However, further research is needed to fully understand its long-term safety and potential interactions with other drugs.

In conclusion, 1-Phenyl-1H-imidazol-4-amine hydrochloride (CAS No. 1821666-85-6) is a multifaceted compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it a valuable candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, contributing to advancements in drug discovery and development.